![molecular formula C16H23ClN2O4S B305228 N-(5-chloro-2-methoxyphenyl)-2-[cyclohexyl(methylsulfonyl)amino]acetamide](/img/structure/B305228.png)
N-(5-chloro-2-methoxyphenyl)-2-[cyclohexyl(methylsulfonyl)amino]acetamide
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Overview
Description
N-(5-chloro-2-methoxyphenyl)-2-[cyclohexyl(methylsulfonyl)amino]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and agriculture.
Mechanism of Action
The mechanism of action of N-(5-chloro-2-methoxyphenyl)-2-[cyclohexyl(methylsulfonyl)amino]acetamide is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins. It has also been suggested that it may act as a calcium channel blocker, thereby reducing the release of neurotransmitters involved in pain transmission.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anti-inflammatory and analgesic effects in various animal models. It has also been found to have antimicrobial activity against a wide range of bacteria. However, further studies are needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(5-chloro-2-methoxyphenyl)-2-[cyclohexyl(methylsulfonyl)amino]acetamide is its potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs for the treatment of various inflammatory and pain-related disorders. Additionally, its antimicrobial activity makes it a potential candidate for the development of new antibiotics. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several potential future directions for the study of N-(5-chloro-2-methoxyphenyl)-2-[cyclohexyl(methylsulfonyl)amino]acetamide. One direction is to further investigate its mechanism of action and biochemical and physiological effects. Another direction is to explore its potential applications in the development of new drugs for the treatment of various inflammatory and pain-related disorders and as a new class of antibiotics. Additionally, further studies are needed to optimize its solubility and bioavailability for use in lab experiments and clinical trials.
Synthesis Methods
The synthesis of N-(5-chloro-2-methoxyphenyl)-2-[cyclohexyl(methylsulfonyl)amino]acetamide involves the reaction of 5-chloro-2-methoxybenzoic acid with cyclohexylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the corresponding amide. The amide is then treated with methylsulfonyl chloride to obtain the final product.
Scientific Research Applications
N-(5-chloro-2-methoxyphenyl)-2-[cyclohexyl(methylsulfonyl)amino]acetamide has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of various inflammatory and pain-related disorders. Additionally, it has been found to have antimicrobial activity against a wide range of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), making it a potential candidate for the development of new antibiotics.
properties
Molecular Formula |
C16H23ClN2O4S |
---|---|
Molecular Weight |
374.9 g/mol |
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-2-[cyclohexyl(methylsulfonyl)amino]acetamide |
InChI |
InChI=1S/C16H23ClN2O4S/c1-23-15-9-8-12(17)10-14(15)18-16(20)11-19(24(2,21)22)13-6-4-3-5-7-13/h8-10,13H,3-7,11H2,1-2H3,(H,18,20) |
InChI Key |
PHSYJLREEUSBHK-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)CN(C2CCCCC2)S(=O)(=O)C |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)CN(C2CCCCC2)S(=O)(=O)C |
Origin of Product |
United States |
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